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Compound of Interest

Compound Name: N-(3-Hydroxypropyl)phthalimide

Cat. No.: B1200213

An In-Depth Technical Guide to the Physicochemical Properties of N-(3-
Hydroxypropyl)phthalimide

This technical guide provides a comprehensive overview of the melting point of N-(3-
Hydroxypropyl)phthalimide, a key physicochemical property for researchers, scientists, and
professionals in drug development. This document outlines the accepted melting point range,
details the experimental protocol for its determination, and provides context regarding its
synthesis.

Core Physicochemical Data

N-(3-Hydroxypropyl)phthalimide is a white to pale cream crystalline powder.[1] Its key
identifiers and physical properties are summarized below.

Table 1: Physicochemical Properties of N-(3-Hydroxypropyl)phthalimide
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Property Value Reference
Melting Point 74-76 °C (lit.) [21[31[4]
Molecular Formula C11H11:NOs3 [3114]
Molecular Weight 205.21 g/mol [31[4]

CAS Number 883-44-3 [3][4]
Appearance White/Crystalline Powder [4]

Boiling Point 376.5+£25.0 °C (Predicted) [2]

Density 1.331+0.06 g/cm3 (Predicted) [2]

Synthesis Context

N-(3-Hydroxypropyl)phthalimide is typically synthesized through the reaction of phthalic
anhydride with 3-amino-1-propanol.[3][4] The mixture is heated, leading to the formation of the
imide ring and the desired product. This synthetic route is a common method for the
preparation of N-substituted phthalimides.

Experimental Protocol: Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. For a pure substance,
the melting point is a sharp, well-defined temperature range of 0.5-1.0°C. Impurities will
typically cause a depression and broadening of the melting point range. The following protocol
outlines the capillary method for determining the melting point of N-(3-
Hydroxypropyl)phthalimide.

Materials and Apparatus
e N-(3-Hydroxypropyl)phthalimide sample (finely powdered and completely dry)

o Capillary tubes (sealed at one end)
e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

e Mortar and pestle (if sample is not a fine powder)
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e Spatula

e Thermometer (calibrated)

Sample Preparation

o Ensure the N-(3-Hydroxypropyl)phthalimide sample is a fine, homogenous powder. If
necessary, gently grind the crystals in a clean, dry mortar and pestle.

o Tap the open end of a capillary tube into the powdered sample until a small amount of the
solid enters the tube.

 Invert the tube and gently tap the sealed end on a hard surface to pack the solid into the
bottom of the tube. The packed sample height should be approximately 1-2 mm.

Measurement Procedure

« Initial Rapid Determination (Optional but Recommended): To save time, a preliminary rapid
heating can be performed to approximate the melting point. Set the heating rate to a high
value (e.g., 10-20°C per minute) and record the approximate temperature at which the
sample melts.

o Accurate Determination:
o Allow the apparatus to cool to at least 20°C below the approximate melting point.
o Place the prepared capillary tube into the sample holder of the melting point apparatus.

o Set the heating rate to a slow, controlled value, typically 1-2°C per minute, starting about
10-15°C below the expected melting point.

o Observe the sample closely through the magnifying lens.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue to heat slowly and record the temperature at which the last crystal melts (the end
of the melting range).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1200213?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Repeat for Consistency: Perform at least two careful determinations to ensure the results are
consistent and reproducible.

Interpreting the Results

e A sharp melting point range of 1-2°C is indicative of a pure compound.

» Abroad melting point range (greater than 2°C) and a melting point lower than the literature
value suggest the presence of impurities.

Logical Workflow for Melting Point Determination

The following diagram illustrates the logical steps and considerations for an accurate melting
point determination.
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Workflow for Accurate Melting Point Determination

Sample Preparation

Is sample a fine powder?

Grind sample with mortar and pestle

Pack capillary tube (1-2 mm height)

Initial Rapid Heating (Optional)

A

Determine approximate melting point

l

Accurate Measurement

Set slow heating rate (1-2°C/min)
starting ~15°C below approx. M.P.

Record T_start (first liquid)

Record T_end (all liquid)

Analyze Results

Pure Sample Impure Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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